3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide
3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. In the gram-negative bacterium A. tumefaciens, N-3-oxo-octanoyl-L-homoserine lactone promotes the expression of the transcriptional activator (and LuxR homolog) TraR.
Brand Name:
Vulcanchem
CAS No.:
147795-39-9
VCID:
VC0117115
InChI:
InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1
SMILES:
CCCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula:
C12H19NO4
Molecular Weight:
241.28 g/mol
3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide
CAS No.: 147795-39-9
Main Products
VCID: VC0117115
Molecular Formula: C12H19NO4
Molecular Weight: 241.28 g/mol
CAS No. | 147795-39-9 |
---|---|
Product Name | 3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide |
Molecular Formula | C12H19NO4 |
Molecular Weight | 241.28 g/mol |
IUPAC Name | 3-oxo-N-[(3S)-2-oxooxolan-3-yl]octanamide |
Standard InChI | InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1 |
Standard InChIKey | FXCMGCFNLNFLSH-JTQLQIEISA-N |
Isomeric SMILES | CCCCCC(=O)CC(=O)N[C@H]1CCOC1=O |
SMILES | CCCCCC(=O)CC(=O)NC1CCOC1=O |
Canonical SMILES | CCCCCC(=O)CC(=O)NC1CCOC1=O |
Appearance | Assay:≥98%A crystalline solid |
Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. In the gram-negative bacterium A. tumefaciens, N-3-oxo-octanoyl-L-homoserine lactone promotes the expression of the transcriptional activator (and LuxR homolog) TraR. |
Synonyms | AAI-OOHL CF1, A. tumefaciens conjugation factor 1, Agrobacterium N-(3-oxo-octanoyl)-L-homoserine lactone N-(beta-ketooctanoyl)-L-HSL N-(beta-oxooctan-1-oyl)-L-homoserine lactone N-(beta-oxooctan-1-oyl)homoserine lactone |
PubChem Compound | 127293 |
Last Modified | Nov 11 2021 |
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